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Compound of Interest

Compound Name: NSC 185058

Cat. No.: B1680198 Get Quote

Technical Support Center: NSC 185058
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stock solution preparation of

NSC 185058.

Frequently Asked Questions (FAQs)
Q1: What is NSC 185058 and what is its mechanism of action?

NSC 185058 is an inhibitor of Autophagy-related 4B cysteine peptidase (ATG4B).[1][2][3] It

functions by blocking the cleavage of LC3B-GST, a crucial step in the initiation of autophagy.[1]

[4] This inhibition of ATG4B leads to a reduction in LC3B lipidation and the subsequent

formation of autophagic vacuoles.[1][5][6] Notably, NSC 185058's effect on autophagy is direct

and does not significantly impact the mTOR or PI3K signaling pathways.[1][4]

Q2: In which solvents is NSC 185058 soluble?

NSC 185058 is a crystalline solid that is soluble in several organic solvents.[1][4] Commonly

used solvents include DMSO, DMF, and ethanol.[1][4] It is important to note that the solubility

can vary between these solvents.

Q3: What are the recommended storage conditions for NSC 185058?
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For long-term storage, NSC 185058 powder should be stored at -20°C, where it is stable for at

least four years.[4] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and can be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from

light.[7]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation or phase

separation during stock

solution preparation.

The compound has not fully

dissolved.

Gentle warming and/or

sonication can be used to aid

dissolution.[7] Ensure the

solvent is of high purity and

freshly opened, especially for

hygroscopic solvents like

DMSO.[7][8]

Inconsistent experimental

results.

Improper storage or handling

of stock solutions.

Aliquot stock solutions to

minimize freeze-thaw cycles.

[7] Always protect solutions

from light.[7] Use freshly

prepared solutions for optimal

results, especially for in vivo

studies.[8]

Low solubility observed in

DMSO.

The DMSO may have

absorbed moisture.

Use fresh, anhydrous DMSO

as its hygroscopic nature can

significantly impact the

solubility of NSC 185058.[7][8]

Data Presentation
Solubility of NSC 185058
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Solvent Solubility Reference

DMSO ≥ 125 mg/mL (580.67 mM) [7][9]

DMSO 43 mg/mL (199.74 mM) [8]

DMSO 30 mg/mL [1][4]

DMF 30 mg/mL [1][4]

Ethanol 2.5 mg/mL [1][4]

Ethanol 21 mg/mL [8]

Note: The observed solubility can vary between different batches and suppliers.

Stock Solution Preparation Table (for a desired
concentration)

Desired Concentration
Volume of Solvent to add
to:

1 mg of NSC 185058 5 mg of NSC 185058

1 mM 4.6453 mL 23.2266 mL

5 mM 0.9291 mL 4.6453 mL

10 mM 0.4645 mL 2.3227 mL

Calculations are based on a molecular weight of 215.27 g/mol .[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Weigh out 1 mg of NSC 185058 powder.

Add 464.53 µL of fresh, anhydrous DMSO to the powder.
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Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming can be

applied if necessary.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month), protected from light.[7]

Protocol 2: Formulation for In Vivo Studies (Example)
For in vivo experiments, a common formulation involves a multi-component solvent system. An

example protocol is as follows:

Prepare a concentrated stock solution of NSC 185058 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL.[7]

This protocol yields a clear solution with a concentration of ≥ 2.08 mg/mL (9.66 mM).[7] It is

recommended to use this solution immediately.
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Click to download full resolution via product page

Caption: Mechanism of action of NSC 185058 in the autophagy pathway.
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Storage
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3. Dissolve completely (Vortex/Sonicate)

4. Aliquot into smaller volumes
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Caption: Workflow for preparing and storing NSC 185058 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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